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Compound of Interest

Compound Name: IR-1048

Cat. No.: B1146480 Get Quote

Essential guidance for the safe handling and disposal of the near-infrared cyanine dye, IR-
1048, is critical for maintaining a safe laboratory environment and ensuring regulatory

compliance. This document outlines the necessary procedures for researchers, scientists, and

drug development professionals.

IR-1048, a combustible solid, is classified as a chemical that can cause skin irritation (H315),

serious eye irritation (H319), and may cause respiratory irritation (H335).[1] Adherence to

proper personal protective equipment (PPE) protocols is mandatory when handling this

compound. This includes the use of a dust mask (type N95 in the US), eye shields, and gloves.

[1]

Immediate Safety and Handling Protocols
Before beginning any procedure involving IR-1048, ensure that the work area is well-ventilated.

In case of accidental exposure, follow these first aid measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Wash the affected area thoroughly with soap and water.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek immediate medical attention.[2]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical attention.
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In the event of a spill, avoid creating dust. Carefully sweep or shovel the spilled solid into a

suitable, closed container for disposal.[3] Do not allow the chemical to enter drains or

waterways.

Quantitative Data Summary
For quick reference, the key identifying and safety information for IR-1048 is summarized in the

table below.

Property Value

Chemical Name

1-Butyl-2-[2-[3-[(1-butyl-6-chlorobenz[cd]indol-

2(1H)-ylidene)ethylidene]-2-chloro-1-

cyclohexen-1-yl]ethenyl]-6-

chlorobenz[cd]indolium tetrafluoroborate

CAS Number 155613-98-2

Molecular Formula C₄₀H₃₈BCl₃F₄N₂

Molecular Weight 739.91 g/mol

Hazard Statements H315, H319, H335

Precautionary Statements
P261, P264, P271, P280, P302+P352,

P305+P351+P338

Disposal Workflow
The proper disposal of IR-1048 is a critical step in the laboratory workflow to ensure safety and

environmental protection. The process involves careful collection, labeling, and transfer to a

certified hazardous waste management facility.
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Step 1: Wear Appropriate PPE
(N95 mask, safety goggles, gloves)

Step 2: Collect Waste IR-1048
(Solid waste, contaminated consumables)

Step 3: Securely Package and Label Waste
(Use a designated, sealed container.

Label as 'Hazardous Waste - IR-1048')

Step 4: Store Waste in a Designated Area
(Well-ventilated, away from incompatible materials)

Step 5: Arrange for Professional Disposal
(Contact a licensed hazardous waste disposal company)

Click to download full resolution via product page

Figure 1: Step-by-step workflow for the proper disposal of IR-1048.

Detailed Disposal Procedures
The recommended procedure for the disposal of IR-1048 is to treat it as hazardous waste. All

surplus and non-recyclable solutions, as well as any contaminated materials, should be

handled by a licensed disposal company.[3]

Waste Collection and Storage:

Segregate Waste: Collect all waste materials containing IR-1048, including unused product,

contaminated lab supplies (e.g., weigh boats, pipette tips, gloves), and spill cleanup

materials.
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Use Appropriate Containers: Place the waste in a clearly labeled, sealed, and chemically

compatible container. The label should prominently display "Hazardous Waste" and identify

the contents as "IR-1048".

Designated Storage Area: Store the sealed waste container in a designated, well-ventilated

hazardous waste accumulation area, away from general laboratory traffic and incompatible

chemicals.

Final Disposal:

Under no circumstances should IR-1048 be disposed of down the drain or in regular solid

waste. The US Environmental Protection Agency (EPA) has specific regulations for the disposal

of waste from the production of dyes and pigments, classifying them under the K181 hazardous

waste code.[4] While this regulation specifically targets industrial production, it underscores the

hazardous nature of such compounds. Therefore, the most responsible and compliant method

of disposal is to arrange for pickup and disposal by a certified hazardous waste management

service.

By adhering to these procedures, laboratories can ensure the safe handling and disposal of IR-
1048, protecting personnel and the environment. Always consult your institution's specific

safety protocols and local regulations for hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. sigmaaldrich.com [sigmaaldrich.com]

3. medline.com [medline.com]

4. epa.gov [epa.gov]

To cite this document: BenchChem. [Proper Disposal of IR-1048: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1146480?utm_src=pdf-body
https://www.benchchem.com/product/b1146480?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2016-01/documents/dyes-ffs.pdf
https://www.benchchem.com/product/b1146480?utm_src=pdf-body
https://www.benchchem.com/product/b1146480?utm_src=pdf-body
https://www.benchchem.com/product/b1146480?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/405175
https://www.sigmaaldrich.com/US/en/sds/sial/75688
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD94138.pdf
https://www.epa.gov/sites/default/files/2016-01/documents/dyes-ffs.pdf
https://www.benchchem.com/product/b1146480#ir-1048-proper-disposal-procedures
https://www.benchchem.com/product/b1146480#ir-1048-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1146480#ir-1048-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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